Cas no 1512025-53-4 (2-(4-Acetylthiomorpholin-3-yl)acetic acid)

• Product Name: 2-(4-Acetylthiomorpholin-3-yl)acetic acid
• CAS No: 1512025-53-4
• MF: C₈H₁₃NO₃S
• MW: 203.258721113205
• CID: 5788205
• PubChem ID: 66443280
• Update Time: 2023-12-26

2-(4-Acetylthiomorpholin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• CS-0345808
• AKOS015788605
• 2-(4-acetylthiomorpholin-3-yl)acetic acid
• 1512025-53-4
• EN300-5008536
• 3-Thiomorpholineacetic acid, 4-acetyl-
• 2-(4-Acetylthiomorpholin-3-yl)acetic acid

• Inchi： 1S/C8H13NO3S/c1-6(10)9-2-3-13-5-7(9)4-8(11)12/h7H,2-5H2,1H3,(H,11,12)
• InChI Key： HJSZPXSBJCOZEX-UHFFFAOYSA-N
• SMILES： S1CCN(C(C)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 203.06161445g/mol
• Monoisotopic Mass: 203.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 449.7±30.0 °C(Predicted)
• pka: 4.59±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids